Cas no 72-57-1 (Diphenyl Blue)

Diphenyl Blue Properties

Names and Identifiers

• Trypan Blue
• C.I. 23850
• Niagara Blue 3B
• Trypan Blue solution
• C.I. Direct Blue 14
• Direct Blue 14 (C.I.)
• Cellstain Trypan Blue
• Direct Blue 14
• TRYPAN BLUE BIOLOGICAL STAIN C.I. 23850
• TrypanBlue100GR
• TrypanBlue25GR
• Benzamine Blue
• benzoblue
• Biological stain
• blue3b
• blueemb
• congoblue
• parkibleu
• parkipan
• TRUE BLUE
• trypan
• Tetrasodium 3,3'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[5-amino-4-hydroxynaphthalene-2,7-disulphonate]
• VisionBlue
• Niagara Blue
• Dianil blue
• Diaminine Blue
• Diphenyl Blue
• Vision Blue
• Azidinblau 3B
• Benzo Blue 3BS
• Dianilblau
• Diamineblue
• Pyrotropblau
• Trypanblau [German]
• Bleu diamine
• Chloramine Blue
• Trypane Blue
• Trypan (Congo) Blue
• Tripan Blue
• Chloramiblau 3B
• Benzaminblau 3B
• Congo Blue
• Benzo Blue
• Bleu trypane N
• Diaminblau 3B
• Benzanil Blue R
• Triazolblau 3BX
• Directblau 3B
• Dianilblau H3G
• Congoblau 3B
• Be
• Diazol Blue 3B
• Chlorazol Blue 3B
• Trianol Direct Blue 3B
• CHEBI:78897
• MFCD00003969
• Diamine Blue 3B
• Pyrazol Blue 3B
• NSC-11247
• Sodium ditolyldisazobis-8-amino-1-naphthol-3,6-disulfonate
• Chloramine Blue 3B
• Benzoblau 3B
• Blue 3B
• Direct Blue 3B
• Directakol Blue 3BL
• Brasilazina Blue 3B
• AKOS015902434
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(5-amino-4-hydroxy-, sodium salt (1:4)
• Tetrasodium 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxynaphthalene-2,7-disulphonate)
• Benzo Blue 3B
• Direct Blue H3G
• Blue EMB
• SODIUM DITOLYL-DIAZOBIS-8-AMINO-1-NAPHTHOL-3,6-DISULPHONATE
• Diamine Blue
• Bencidal Blue 3B
• Direct Blue M3B
• Trypanblau
• Brasilamina Blue 3B
• DTXSID4026268
• Paramine Blue 3B
• Tox21_112549
• Modr Trypanova [Czech]
• Naphthylamine Blue
• AS-83614
• RCRA waste no. U236
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• NCI C61289
• Sodium ditolyldisazobis-8-amino-1-naphthol-3,6-disulphonate
• sodium 3,3'-(1E,1'E)-(3,3'-dimethylbiphenyl-4,4'-diyl)bis(diazene-2,1-diyl)bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• DTXCID006268
• T0556
• Benzanil Blue 3BN
• CAS-72-57-1
• TRYPAN BLUE [MART.]
• TRYPAN BLUE [WHO-DD]
• CHEMBL177987
• NCGC00167554-01
• Orion Blue 3B
• Pontamine Blue 3BX
• Azidine Blue 3B
• RCRA waste number U236
• 2,7-Naphthalenedisulfonic acid,3,3'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[5-amino-4-hydroxy-, tetrasodium salt
• trypan-blue
• Naphthaminblau 3BX
• Amanil Sky Blue R
• Modr Prima 14 [Czech]
• azul tripano
• Azurro diretto 3B
• tetrasodium 3,3'-[(3,3'-dimethylbiphenyl-4,4'-diyl)didiazene-2,1-diyl]bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• AMY22430
• FT-0690008
• Diphenyl Blue 3B
• Naphthamine Blue 3BX
• CCRIS 616
• Hispamin Blue 3BX
• Trypan Blue, dye content 60%
• Diazine Blue 3B
• EINECS 200-786-7
• Bleu diazole N 3B
• Sodium 3,3'-((3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• Cresotine Blue 3B
• AKOS030228627
• C.I. Direct Blue 14, tetrasodium salt
• TRYPAN BLUE [VANDF]
• C19307
• AI3-26698
• LS-1618
• 3,3'-((3,3'-DIMETHYL(1,1'-BIPHENYL)-4,4'-DIYL)BIS(AZO))BIS-(5-AMINO-4-HYDROXY)-2,7-NAPHTHALENEDISULFONIC ACID TETRASODIUM SALT
• DirectBlue14
• Trypan Blue BPC
• NSC 11247
• I2ZWO3LS3M
• HSDB 2945
• TRYPAN BLUE [HSDB]
• Diaphtamine Blue TH
• Sodium ditolyl-diazobis-8-amino-1-naphthol-3,6-disulfonate
• Renolblau 3B
• Dianil Blue H3G
• TRYPAN BLUE [MI]
• Direct Blue D3B
• Bleu directe 3B
• bleu trypan
• TRYPAN BLUE [IARC]
• Direct Blue 3BX
• Bleue diretto 3B
• Trypan blue (commercial grade)
• Benzamine Blue 3B
• Chrome Leather Blue 3B
• TRYPAN BLUE [ORANGE BOOK]
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethyl-4,4'-biphenylylene)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• TETRASODIUM 3,3'-((3,3'-DIMETHYL-4,4'-BIPHENYLENE)BIS(AZO))BIS(5-AMINO-4-HYDROXY-2,7-NAPHTHALENEDISULPHONATE)
• Centraline Blue 3B
• TETRASODIUM 3,3'-((3,3'-DIMETHYL-4,4'-BIPHENYLENE)BIS(AZO))BIS(5-AMINO-4-HYDROXY-2,7-NAPHTHALENEDISULFONATE)
• CHEMBL1640
• 72-57-1
• 3,3'-((3,3'-DIMETHYL-4,4'-BIPHENYLENE)BIS(AZO))BIS(5-AMINO-4-HYDROXY-2,7-NAPHTHALENEDISULFONIC ACID) TETRASODIUM SALT
• Tetrasodium 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxynaphthalene-2,7-disulphonate
• SY077059
• Trypan Blue (Technical Grade)
• Trypan Blue (C.I. 23850)
• NS00041170
• UNII-I2ZWO3LS3M
• Modr Prima 14
• Modr Trypanova
• Membraneblue
• for cell culture pound not90%
• DA-62916
• Visionblue (TN)
• D12658
• +Expand

• MDL： MFCD00003969
• InChIKey： GLNADSQYFUSGOU-GPTZEZBUSA-J
• Inchi： 1S/C34H28N6O14S4.4Na/c1-15-7-17(3-5-25(15)37-39-31-27(57(49,50)51)11-19-9-21(55(43,44)45)13-23(35)29(19)33(31)41)18-4-6-26(16(2)8-18)38-40-32-28(58(52,53)54)12-20-10-22(56(46,47)48)14-24(36)30(20)34(32)42;;;;/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b39-37+,40-38+;;;;
• SMILES： S(C1C(=C(C2=C(C([H])=C(C([H])=C2C=1[H])S(=O)(=O)[O-])N([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])/N=N/C1C(=C([H])C2=C([H])C(=C([H])C(=C2C=1O[H])N([H])[H])S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 959.982411g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 5
• Monoisotopic Mass: 959.982411g/mol
• Monoisotopic Mass: 959.982411g/mol
• Topological Polar Surface Area: 404Ų
• Heavy Atom Count: 62
• Complexity: 1790
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Tautomer Count: 231
• Surface Charge: 0

Experimental Properties

• Temperature: When heated to decomposition it emits very toxic fumes of /nitric oxides/, /sodium oxide/, and /sulfur oxides/.
• LogP: 10.78520
• PSA: 404.26000
• Merck: 9792
• Water Partition Coefficient: 10 g/L (25 ºC)
• Boiling Point: No data available
• Melting Point: >300 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: H2O: soluble10mg/mL
• Color/Form: 0.4%
• Color/Form: Blue gray powder
• PH: 9.8 (10g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in other organic solvents
• Color index: 23850
• Density: 1.007 g/mL at 20 °C

Diphenyl Blue Security Information

• Symbol: GHS08
• RTECS：QJ6475000
• WGK Germany：3
• Safety Term：S45;S53
• Safety Instruction： S53-S45
• Risk Phrases：R45
• Dangerous goods sign： T
• Hazardous Material transportation number：2811
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Prompt：warning
• Storage Condition：4°C, protect from light
• Risk Phrases： 45
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD100 i.v. in rats: 300 mg/kg (Anderson)

Diphenyl Blue Customs Data

• HS CODE：32041400
• Customs Data：

  China Customs Code:

  32041400

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments